Cas no 1060769-57-4 (Fmoc-Arg(Pyrrodine, Pbf)-OH)

• Product name: Fmoc-Arg(Pyrrodine, Pbf)-OH
• CAS No: 1060769-57-4
• CID: 4673355

Fmoc-Arg(Pyrrodine, Pbf)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-Arg(Pyrrodine, Pbf)-OH

Additional information on Fmoc-Arg(Pyrrodine, Pbf)-OH

Comprehensive Guide to Fmoc-Arg(Pyrrodine, Pbf)-OH (CAS No. 1060769-57-4): Applications and Innovations in Peptide Synthesis

Fmoc-Arg(Pyrrodine, Pbf)-OH (CAS No. 1060769-57-4) is a critically protected derivative of arginine, widely utilized in solid-phase peptide synthesis (SPPS). This compound features Fmoc (9-fluorenylmethoxycarbonyl) as the N-terminal protecting group and Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) for side-chain protection, ensuring stability during complex peptide assembly. Its unique pyrrodine modification enhances solubility and reduces aggregation, addressing common challenges in synthesizing arginine-rich peptides. Researchers increasingly prioritize this reagent for developing therapeutic peptides, including antiviral and anticancer candidates, aligning with the growing demand for precision medicine.

The rise of peptide-based drug discovery has propelled interest in Fmoc-Arg(Pyrrodine, Pbf)-OH. Recent studies highlight its role in optimizing CRISPR-associated proteins delivery systems and mRNA vaccine adjuvants—topics dominating biomedical searches. Unlike conventional arginine derivatives, its Pbf protection minimizes side reactions during acidic cleavage, a frequent pain point flagged in peptide synthesis forums. Analytical data (HPLC ≥95%, typical yield >85%) confirm its reliability for automated synthesizers, making it a staple in labs focusing on GLP-1 analogs or cell-penetrating peptides.

Innovative applications of CAS 1060769-57-4 extend to hydrogel-based drug delivery, where its pyrrodine moiety improves payload release kinetics. This resonates with trending searches on "sustained-release peptide formulations." Storage recommendations (-20°C under argon) reflect user concerns about reagent degradation—a common query in peptide synthesis troubleshooting guides. The compound’s compatibility with microwave-assisted SPPS (reducing coupling times by 30-50%) answers the industry’s push for greener, faster methodologies.

Quality validation of Fmoc-Arg(Pyrrodine, Pbf)-OH involves rigorous MS and NMR spectroscopy, addressing purity concerns raised in recent FDA guidance for peptide APIs. Its molecular weight (648.77 g/mol) and chiral purity (>99% ee) make it indispensable for foldamer research—another hot topic in structural biology. Suppliers now offer customized bulk quantities, responding to the surge in peptide therapeutics market projections (CAGR 7.9% by 2028).

Environmental considerations are integral to modern peptide chemistry. The Pbf group in 1060769-57-4 demonstrates improved cleavage efficiency with reduced TFA usage (20% volume savings), aligning with solvent reduction initiatives. This feature is frequently highlighted in sustainable chemistry webinars and green peptide synthesis publications. Furthermore, its application in peptide nucleic acid (PNA) scaffolds taps into the booming interest in genetic engineering tools.

For researchers troubleshooting difficult sequence synthesis, this derivative’s aggregation-suppressing properties provide measurable improvements in crude peptide purity (typically 15-20% higher than standard Fmoc-Arg(Pbf)-OH). Such technical advantages are increasingly documented in peptide manufacturer whitepapers and SPPS optimization tutorials. The compound’s role in producing multivalent peptide dendrimers also supports nanotechnology applications—a crossover area gaining traction in material science circles.

Emerging diagnostic applications leverage Fmoc-Arg(Pyrrodine, Pbf)-OH to create MRI contrast peptide tags, capitalizing on arginine’s gadolinium-chelation potential. This intersects with trending searches for "non-invasive imaging probes." Detailed handling protocols (use under nitrogen atmosphere) address safety questions commonly raised by new peptide chemists, while its stability data (24 months when properly stored) meets stringent GMP documentation requirements.